7-amino-5-(3,4-dichlorophenyl)-2-methyl-4-oxo-3,5-dihydro-4H-pyrano[2,3-d]pyrimidine-6-carbonitrile

• IUPAC Name: 7-amino-5-(3,4-dichlorophenyl)-2-methyl-4-oxo-3,5-dihydropyrano[2,3-d]pyrimidine-6-carbonitrile
• InChI: InChI=1S/C15H10Cl2N4O2/c1-6-20-14(22)12-11(7-2-3-9(16)10(17)4-7)8(5-18)13(19)23-15(12)21-6/h2-4,11H,19H2,1H3,(H,20,21,22)
• InChI Key: DWABALPNPFZCMT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C(C(=C(O2)N)C#N)C3=CC(=C(C=C3)Cl)Cl)C(=O)N1
• Molecular Formula: C15H10Cl2N4O2
• Molecular Weight: 349.2 g/mol

Description

The compound “7-amino-5-(3,4-dichlorophenyl)-2-methyl-4-oxo-3,5-dihydro-4H-pyrano[2,3-d]pyrimidine-6-carbonitrile” is a pyrano[2,3-d]pyrimidine derivative. It has a molecular weight of 351.151 and its linear formula is C14H8Cl2N4O3. This compound is part of a collection of rare and unique chemicals provided by Sigma-Aldrich.

Synthesis Analysis

The synthesis of pyrrolo[2,3-d]pyrimidine derivatives, which includes the compound , involves the use of a microwave technique. This method is a new and robust approach for preparing this type of pyrrolo[2,3-d]pyrimidine derivatives.

Molecular Structure Analysis

The molecular structure of the synthesized pyrrolo[2,3-d]pyrimidine derivatives was well-characterized using spectral and elemental analyses as well as single-crystal X-ray diffraction.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds include the condensation of DMF–DMA at the methyl group of the acetyl moiety, cyclization to pyrido[2,3-d]pyrimidin-5-one accompanied by the elimination of N,N-dimethylpropionamide, N-methylation, and condensation at the methyl group of the compound.

Physical and Chemical Properties Analysis

The compound is a yellow solid with a melting point of 287–288 °C. Its IR (KBr, cm −1) values are 3137 (NH), 1676 (C=O), and 1609 (C=N).

Mechanism of Action

While the exact mechanism of action for this specific compound is not mentioned in the available resources, some pyrrolo[2,3-d]pyrimidine derivatives have shown promising binding affinities against Bcl2 anti-apoptotic protein. This suggests potential anticancer activity.

Future Directions

The compound and its derivatives have shown promising results in in vitro anticancer studies. Future research could focus on further exploring its potential anticancer properties and possible applications in cancer treatment.